Cas no 5577-70-8 (2-Propenoic acid,2-methyl-, (ethoxydimethylsilyl)methyl ester)

2-Propenoic acid, 2-methyl-, (ethoxydimethylsilyl)methyl ester is a silicon-containing acrylate monomer with a reactive silyl ether group. Its hybrid structure combines the polymerizable methacrylate functionality with the hydrolyzable ethoxydimethylsilyl moiety, enabling dual reactivity for crosslinking applications. The product is particularly useful in surface modification and adhesion promotion due to its ability to form covalent bonds with both organic matrices and inorganic substrates. Its ethoxysilyl group facilitates sol-gel reactions, while the methacrylate group allows copolymerization with acrylic and vinyl monomers. This monomer is valued for enhancing the thermal stability, mechanical properties, and chemical resistance of hybrid coatings, adhesives, and composites. Storage under anhydrous conditions is recommended to prevent premature hydrolysis.

2-Propenoic acid,2-methyl-, (ethoxydimethylsilyl)methyl ester structure

5577-70-8 structure

Product Name:2-Propenoic acid,2-methyl-, (ethoxydimethylsilyl)methyl ester

CAS No:5577-70-8

MF:C₉H₁₈O₃Si

MW:202.322924137115

MDL:MFCD00156469

CID:377869

PubChem ID:16225607

Update Time:2025-06-08

2-Propenoic acid,2-methyl-, (ethoxydimethylsilyl)methyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid,2-methyl-, (ethoxydimethylsilyl)methyl ester
- (METHACRYLOXYMETHYL)DIMETHYLETHOXYSILANE
- [ethoxy(dimethyl)silyl]methyl 2-methylprop-2-enoate
- (Dimethylethoxysilyl)methylmethacrylate
- (Ethoxy-dimethyl-silylmethyl)-methacrylat
- Aethoxy-methacryloyloxymethyl-dimethyl-silan
- ethoxy-methacryloyloxymethyl-dimethyl-silane
- Methacrylicacid,(ethoxydimethylsilyl)methyl ester (6CI,7CI,8CI)
- methacryloyloxymethyl(dimethyl)ethoxysilane
- Methanol,(ethoxydimethylsilyl)-,methacrylate (8CI)
- Methacryloyloxymethyldimethylethoxysilane
- (ethoxydimethylsilyl)methyl methacrylate
- DTXSID60585328
- 5577-70-8
- MFCD00156469
- FT-0738568
- (methacryloyloxymethyl)dimethylethoxysilane
- SCHEMBL81163
- AKOS005256830
- MDL： MFCD00156469
- Inchi： 1S/C9H18O3Si/c1-6-12-13(4,5)7-11-9(10)8(2)3/h2,6-7H2,1,3-5H3
- InChI Key： DNQFCBLYUTWWCH-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(COC(C(=C)C)=O)OCC

Computed Properties

Exact Mass: 202.10300
Monoisotopic Mass: 202.103
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5A^2

Experimental Properties

Density: 0.9486 g/cm3 (20 ºC)
Melting Point: <0°C
Boiling Point: 75-78 ºC (5 Torr)
Flash Point: 62.4±18.2 ºC,
Refractive Index: 1.4318 (589.3 nm 20 ºC)
Solubility: Slightly soluble (4.2 g/l) (25 º C),
PSA: 35.53000
LogP: 2.30480

2-Propenoic acid,2-methyl-, (ethoxydimethylsilyl)methyl ester Security Information

Hazardous Material transportation number：UN 1993
Hazard Category Code： 11-36/37/38
Safety Instruction： 9-16-26-36
TSCA：No
Storage Condition：Below 5 ° C
Risk Phrases：R11; R36/37/38

2-Propenoic acid,2-methyl-, (ethoxydimethylsilyl)methyl ester Pricemore >>

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